Cas no 473-41-6 (Tolbutamide Sodium)

• Product Name: Tolbutamide Sodium
• CAS No: 473-41-6
• MF: C₁₂H₁₇N₂NaO₃S
• MW: 292.32975268364
• CID: 330057
• PubChem ID: 23690448
• Update Time: 2025-04-19

Tolbutamide Sodium Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,N-[(butylamino)carbonyl]-4-methyl-, sodium salt (1:1)
• sodium,butylcarbamoyl-(4-methylphenyl)sulfonylazanide
• tolbutamide sodium
• 1-Butyl-3-(p-tolylsulfonyl)urea monosodium salt
• Benzenesulfonamide, N-((butylamino)carbonyl)-4-methyl-, monosodium salt
• N-(butylcarbamoyl)-4-methylbenzenesul
• Orinase Diagnostic
• p-Toluenosulfonylbutylomocznik, sol sodowa
• p-Toluenosulfonylbutylomocznik, sol sodowa [Polish]
• Sodium butamide
• Sodium orinase
• Sodium tolbutamide
• Tolbutamide sodium salt
• UNII-E830VC49W5
• Urea, 1-butyl-3-(p-tolylsulfonyl)-, sodium salt
• CHEMBL1200874
• TOLBUTAMIDE SODIUM SALT [MI]
• TOLBUTAMIDE SODIUM [WHO-DD]
• E830VC49W5
• Q27276989
• Tolbutamide sodium, sterile
• 1-BUTYL-3-(P-TOLYLSULFONYL)UREA, MONOSODIUM SALT
• TOLBUTAMIDE SODIUM [ORANGE BOOK]
• DTXSID50197090
• sodium (butylcarbamoyl)(tosyl)amide
• 473-41-6
• sodium;butylcarbamoyl-(4-methylphenyl)sulfonylazanide
• Tolbutamide sodium, sterile [USP]
• Tolbutamide sodium, sterile (USP)
• sodium;N'-butyl-N-(4-methylphenyl)sulfonylcarbamimidate
• DTXCID60119581
• TOLBUTAMIDE SODIUM [VANDF]
• D06177
• Orinase diagnostic (TN)
• Tolbutamide Sodium

• Inchi： 1S/C12H18N2O3S.Na/c1-3-4-9-13-12(15)14-18(16,17)11-7-5-10(2)6-8-11;/h5-8H,3-4,9H2,1-2H3,(H2,13,14,15);/q;+1/p-1
• InChI Key： QKHDBRQBSNZFAK-UHFFFAOYSA-M
• SMILES： S(C1C=CC(C)=CC=1)([N-]C(NCCCC)=O)(=O)=O.[Na+]

Computed Properties

• Exact Mass: 292.086
• Monoisotopic Mass: 292.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 360
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.6A^2

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 130-133°; mp 41-43°
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.532

Tolbutamide Sodium Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides